Cas no 1888783-13-8 ((3-Methanesulfonylcyclobutyl)methanamine)
(3-Methanesulfonylcyclobutyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(1r,3r)-3-methanesulfonylcyclobutyl]methanamine
- EN300-7562763
- 2411249-62-0
- (3-methanesulfonylcyclobutyl)methanamine
- 1-[(1s,3s)-3-methanesulfonylcyclobutyl]methanamine
- EN300-26620860
- 2413878-51-8
- 1888783-13-8
- EN300-2525946
- (3-Methanesulfonylcyclobutyl)methanamine
-
- Inchi: 1S/C6H13NO2S/c1-10(8,9)6-2-5(3-6)4-7/h5-6H,2-4,7H2,1H3
- InChI Key: WDNUTQOTUAJFNU-UHFFFAOYSA-N
- SMILES: S(C)(C1CC(CN)C1)(=O)=O
Computed Properties
- Exact Mass: 163.06669983g/mol
- Monoisotopic Mass: 163.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 68.5Ų
(3-Methanesulfonylcyclobutyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2525946-0.05g |
(3-methanesulfonylcyclobutyl)methanamine |
1888783-13-8 | 95% | 0.05g |
$768.0 | 2024-06-19 | |
| Enamine | EN300-2525946-0.1g |
(3-methanesulfonylcyclobutyl)methanamine |
1888783-13-8 | 95% | 0.1g |
$804.0 | 2024-06-19 | |
| Enamine | EN300-2525946-0.25g |
(3-methanesulfonylcyclobutyl)methanamine |
1888783-13-8 | 95% | 0.25g |
$840.0 | 2024-06-19 | |
| Enamine | EN300-2525946-0.5g |
(3-methanesulfonylcyclobutyl)methanamine |
1888783-13-8 | 95% | 0.5g |
$877.0 | 2024-06-19 | |
| Enamine | EN300-2525946-1.0g |
(3-methanesulfonylcyclobutyl)methanamine |
1888783-13-8 | 95% | 1.0g |
$914.0 | 2024-06-19 | |
| Enamine | EN300-2525946-2.5g |
(3-methanesulfonylcyclobutyl)methanamine |
1888783-13-8 | 95% | 2.5g |
$1791.0 | 2024-06-19 | |
| Enamine | EN300-2525946-5.0g |
(3-methanesulfonylcyclobutyl)methanamine |
1888783-13-8 | 95% | 5.0g |
$2650.0 | 2024-06-19 | |
| Enamine | EN300-2525946-10.0g |
(3-methanesulfonylcyclobutyl)methanamine |
1888783-13-8 | 95% | 10.0g |
$3929.0 | 2024-06-19 |
(3-Methanesulfonylcyclobutyl)methanamine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on (3-Methanesulfonylcyclobutyl)methanamine
Introduction to (3-Methanesulfonylcyclobutyl)methanamine (CAS No. 1888783-13-8)
(3-Methanesulfonylcyclobutyl)methanamine, with the CAS number 1888783-13-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclobutyl ring substituted with a methanesulfonyl group, which imparts unique chemical properties making it a valuable intermediate in synthetic chemistry.
The structural motif of (3-Methanesulfonylcyclobutyl)methanamine consists of a rigid cyclobutane ring linked to an amine functional group, with the methanesulfonyl moiety attached to the third carbon atom of the ring. This configuration contributes to its versatility as a building block in the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse chemical transformations, making it a promising candidate for various applications in medicinal chemistry.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the cyclobutyl scaffold. The cyclobutyl ring is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. Specifically, derivatives of cyclobutylamines have shown promise in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The introduction of the methanesulfonyl group further modulates the pharmacokinetic properties of these compounds, potentially improving their bioavailability and target specificity.
One of the most compelling aspects of (3-Methanesulfonylcyclobutyl)methanamine is its role as a key intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer metabolism and neurodegenerative diseases. For instance, studies have demonstrated that derivatives of this molecule can selectively inhibit kinases and proteases that play pivotal roles in disease progression. The methanesulfonyl group enhances binding interactions by forming hydrogen bonds and dipole-dipole interactions with biological targets, thereby increasing the efficacy of these inhibitors.
The synthesis of (3-Methanesulfonylcyclobutyl)methanamine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated cyclobutanes followed by sulfonylation and amination steps. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to streamline the synthesis process. These methods not only improve efficiency but also reduce unwanted byproducts, ensuring that the final product meets stringent quality standards.
Recent advancements in computational chemistry have further enhanced the understanding of how (3-Methanesulfonylcyclobutyl)methanamine interacts with biological targets. Molecular modeling studies have revealed insights into its binding affinity and mode of action, providing valuable guidance for drug design. These computational approaches complement experimental efforts by predicting potential drug candidates before they are synthesized, saving time and resources in the drug discovery pipeline.
The pharmaceutical industry has been particularly interested in exploring derivatives of this compound due to their potential therapeutic benefits. Preclinical studies have shown that certain analogs exhibit anti-inflammatory, analgesic, and antioxidant properties. Additionally, research suggests that modifications to the methanesulfonyl group can fine-tune pharmacological activity, leading to more effective treatments with fewer side effects. These findings underscore the importance of (3-Methanesulfonylcyclobutyl)methanamine as a versatile scaffold for developing novel drugs.
The environmental impact of synthesizing and handling this compound is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. For example, solvent-free reactions and catalytic methods have been explored to improve sustainability without compromising yield or purity. Such initiatives align with broader industry trends toward environmentally responsible chemical manufacturing.
In conclusion, (3-Methanesulfonylcyclobutyl)methanamine (CAS No. 1888783-13-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis underscores its importance in developing innovative treatments for various diseases. As research continues to uncover new uses for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.
1888783-13-8 ((3-Methanesulfonylcyclobutyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)